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Compound of Interest

Compound Name: BAY-5516

Cat. No.: B12387193

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural and molecular

interactions between the covalent inverse agonist BAY-5516 and its target, the Peroxisome

Proliferator-Activated Receptor Gamma (PPARG). This document details the quantitative

binding data, experimental methodologies for key assays, and visualizes the pertinent

biological pathways and experimental workflows.

Quantitative Data Summary
The interaction between BAY-5516 and PPARG has been characterized by its inhibitory

concentration (IC50) value, which quantifies the concentration of the compound required to

inhibit 50% of the PPARG activity.

Compound Target Assay Type IC50 (nM)

BAY-5516 PPARG
Inverse Agonist

Activity Assay
6.1 ± 3.6 nM [1]
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Structural Insights from X-Ray Crystallography
The three-dimensional structure of the ternary complex of the PPARG ligand-binding domain

(LBD), the corepressor peptide NCOR2, and the inverse agonist BAY-5516 has been

determined by X-ray diffraction.[1] This structural data provides critical insights into the

mechanism of inverse agonism.

PDB ID
Macromolecul
es

Ligand
Experimental
Method

Resolution (Å)

8B94 PPARG, NCOR2 BAY-5516 X-Ray Diffraction 1.55

The crystal structure reveals that BAY-5516 binds within the ligand-binding pocket of PPARG,

inducing a conformational change that stabilizes the interaction with the corepressor NCOR2.

This stabilization of the corepressor complex is a hallmark of inverse agonism, leading to the

repression of target gene transcription.

Experimental Protocols
LanthaScreen™ TR-FRET PPARγ Corepressor
Recruitment Assay
This assay is a common method to quantify the ability of a compound to modulate the

interaction between PPARγ and its corepressors. The principle of this time-resolved

fluorescence resonance energy transfer (TR-FRET) assay is based on the proximity of a

terbium-labeled anti-GST antibody bound to a GST-tagged PPARγ-LBD and a fluorescein-

labeled corepressor peptide. When the corepressor peptide binds to the PPARγ-LBD,

excitation of the terbium donor leads to energy transfer to the fluorescein acceptor, resulting in

a high FRET signal. Inverse agonists enhance this interaction, leading to an increased FRET

ratio.

Materials:

GST-tagged PPARγ Ligand Binding Domain (LBD)

Terbium-labeled anti-GST antibody
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Fluorescein-labeled corepressor peptide (e.g., from NCOR2)

Test compound (e.g., BAY-5516)

Assay buffer

384-well microplates

TR-FRET compatible plate reader

Procedure:

Reagent Preparation: Prepare serial dilutions of the test compound in the assay buffer.

Prepare a mixture of the GST-PPARG-LBD and the fluorescein-labeled corepressor peptide

in the assay buffer. Prepare the terbium-labeled anti-GST antibody in the assay buffer.

Assay Assembly: To the wells of a 384-well plate, add the test compound dilutions.

Subsequently, add the PPARG-LBD/corepressor peptide mixture. Finally, add the terbium-

labeled anti-GST antibody.

Incubation: Incubate the plate at room temperature for a specified period (e.g., 1-4 hours) to

allow the binding to reach equilibrium. The plate should be protected from light.

Data Acquisition: Measure the TR-FRET signal on a plate reader capable of time-resolved

fluorescence measurements. Excite the terbium donor at approximately 340 nm and

measure the emission at two wavelengths: ~495 nm (terbium emission) and ~520 nm

(fluorescein emission).

Data Analysis: Calculate the 520/495 nm emission ratio for each well. Plot the emission ratio

against the logarithm of the test compound concentration. Fit the data to a sigmoidal dose-

response curve to determine the EC50 or IC50 value.
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Reagent Preparation Assay Assembly Data Acquisition & Analysis

Serial Dilution of BAY-5516 Add BAY-5516 to Plate

Prepare PPARG-LBD and
Fluorescein-Corepressor Mix

Add PPARG/Corepressor Mix

Prepare Tb-anti-GST Antibody

Add Tb-anti-GST Antibody Incubate at RT Read TR-FRET Signal
(Ex: 340nm, Em: 495/520nm)

Calculate Emission Ratio
and Determine IC50
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Protein Preparation

Complex Formation & Crystallization

Data Collection & Structure Solution

Express & Purify
PPARG-LBD

Mix PPARG-LBD, BAY-5516,
& NCOR2 Peptide

Synthesize NCOR2 Peptide

Crystallization Screening
(Vapor Diffusion)

Cryo-protection

X-ray Diffraction Data
Collection (Synchrotron)

Data Processing

Structure Solution
(Molecular Replacement)

Model Building & Refinement

Structure Validation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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